N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]imidazolidine-1-carboxamide
• InChI: InChI=1S/C14H15N3O2S2/c18-13(17-8-7-16-14(17)19)15-6-5-10-3-4-12(21-10)11-2-1-9-20-11/h1-4,9H,5-8H2,(H,15,18)(H,16,19)
• InChI Key: JYNQVLNYHPCQFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C14H15N3O2S2
• Molecular Weight: 321.4 g/mol
• CAS No.: 2640966-13-6

Description

2,2’-Bithiophene is an organic compound and is the most common of the three isomers with formula (C4H3S)2. It is a colorless solid, although commercial samples are often greenish.

Synthesis Analysis

2,2’-Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT.

Molecular Structure Analysis

The polymers showed band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below −5.20 eV.

Chemical Reactions Analysis

The compound is typically prepared by cross-coupling starting from 2-halo thiophenes.

Physical And Chemical Properties Analysis

The fundamental physicochemical properties most often used in defining compound quality are molecular weight, log P n-Octanol/water partition coefficient, log D7.4 n-Octanol/water distribution coefficient at pH 7.4, pKa Ionisation constant, aqueous solubility, HBA or sum of O + N atoms count of hydrogen bond acceptors, HBD or sum of OH + NH atoms count of hydrogen bond donors.

Scientific Research Applications

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide has been studied for its potential applications in scientific research. For example, this compound has been used as a model compound for investigating the effects of imidazolidine carboxamides on the properties of polymers. Additionally, this compound has been studied as a potential tool for investigating the structure-property relationships of polymers. This compound has also been used as a model compound to study the effects of imidazolidine carboxamides on the properties of polymers.

Mechanism of Action

Target of Action

It’s known that 2,2’-bithiophene-based compounds have been used in the development of organic field-effect transistors and perovskite solar cells , suggesting their interaction with electronic systems.

Mode of Action

It’s known that 2,2’-bithiophene-based compounds can be used as effective photo-electrocatalysts for the hydrogen evolution reaction . This suggests that the compound might interact with its targets by facilitating electron transfer processes.

Biochemical Pathways

It’s known that 2,2’-bithiophene-based compounds can be involved in photo-electrochemical reactions , suggesting that they might affect pathways related to energy production and electron transfer.

Pharmacokinetics

The compound’s structure suggests that it might have good solubility in organic solvents , which could potentially influence its bioavailability.

Result of Action

It’s known that 2,2’-bithiophene-based compounds can be used in the development of organic field-effect transistors and perovskite solar cells , suggesting that they might influence electronic properties at the molecular level.

Action Environment

It’s known that 2,2’-bithiophene-based compounds can be used in the development of organic field-effect transistors and perovskite solar cells , suggesting that their performance might be influenced by factors such as light exposure and temperature.

Advantages and Limitations for Lab Experiments

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide has several advantages for laboratory experiments. For example, this compound is relatively easy to synthesize, and its synthesis can be scaled up to meet the needs of any laboratory. Additionally, this compound is relatively stable, and can be stored for long periods of time without significant degradation. However, this compound also has some limitations. For example, this compound is not water-soluble, which can limit its use in certain types of experiments. Additionally, this compound is not biodegradable, which can limit its use in certain types of experiments.

Future Directions

There are several potential future directions for N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide research. For example, further research could be conducted to better understand the mechanism of action of this compound and its potential applications in scientific research. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound and its potential applications in medical treatments. Finally, further research could be conducted to develop new synthesis methods for this compound, as well as new applications for this compound in materials science and biochemistry.

Synthesis Methods

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-oxoimidazolidine-1-carboxamide is synthesized through a multi-step process. The first step involves the synthesis of 2,2’-bithiophene-5-ylmethanol, which is done by reacting 2,2’-bithiophene-5-ylmagnesium bromide with methanol. The second step involves the reaction of 2,2’-bithiophene-5-ylmethanol with 1-ethyl-2-oxoimidazolidine, followed by the reaction of the product with carbon dioxide to form this compound. The entire synthesis process is shown in Figure 1.

Safety and Hazards

The safety data sheet for 2,2’-Bithiophene suggests that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.